Cas no 94136-01-3 (8-Quinolinol,5-(2-bromoethyl)-)

94136-01-3 structure
Product name:8-Quinolinol,5-(2-bromoethyl)-
8-Quinolinol,5-(2-bromoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 8-Quinolinol,5-(2-bromoethyl)-
- 5-(2-bromoethyl)quinolin-8-ol
- NS00040150
- DTXSID50240777
- SCHEMBL10839031
- 94136-01-3
- EINECS 302-974-5
-
- Inchi: InChI=1S/C11H10BrNO/c12-6-5-8-3-4-10(14)11-9(8)2-1-7-13-11/h1-4,7,14H,5-6H2
- InChI Key: QJLCMWNBAWWWHS-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=CC(=C2N=C1)O)CCBr
Computed Properties
- Exact Mass: 250.994577
- Monoisotopic Mass: 250.994577
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 33.1
Experimental Properties
- Density: 1.563
- Boiling Point: 398.1°Cat760mmHg
- Flash Point: 194.5°C
- Refractive Index: 1.686
8-Quinolinol,5-(2-bromoethyl)- Related Literature
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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